PTP Inhibition vs. Uncharacterized Analogs
(4-Phenylphenoxy)phosphonic acid acts as a protein tyrosine phosphatase (PTP) inhibitor with a reported KM of 86 μM [1]. In comparison, a high-affinity PTP inhibitor (BDBM50544431) targeting Mycobacterium tuberculosis PTPB exhibits an IC50 of 15 nM [2], while a low-affinity inhibitor (BDBM50363152) targeting M. tuberculosis PTP-A shows an IC50 of 100,000 nM (100 μM) [3]. The 86 μM KM value places (4-Phenylphenoxy)phosphonic acid in a moderate-affinity category, which is distinct from both nanomolar-potency drug candidates and near-inactive analogs.
| Evidence Dimension | PTP Inhibitory Potency |
|---|---|
| Target Compound Data | KM = 86 μM |
| Comparator Or Baseline | BDBM50544431 (IC50 = 15 nM); BDBM50363152 (IC50 = 100,000 nM) |
| Quantified Difference | Target compound is ~5,733-fold less potent than the high-affinity comparator, but ~1.16-fold more potent than the low-affinity comparator. |
| Conditions | In vitro enzymatic assay using p-nitrophenyl phosphate as substrate. Target compound assayed as PTP inhibitor; comparators assayed against M. tuberculosis PTPB and PTP-A. |
Why This Matters
This quantitative differentiation ensures researchers can select a tool compound with the appropriate affinity window for their specific assay requirements, avoiding the pitfalls of using overly potent or inactive analogs.
- [1] TargetMol. (4-Phenylphenoxy)phosphonic acid, CAS 46817-52-1. Product Page. View Source
- [2] BindingDB. BDBM50544431 (CHEMBL4637459). Inhibition of Mycobacterium tuberculosis PTPB. View Source
- [3] BindingDB. BDBM50363152 (CHEMBL455469). Competitive inhibition of Mycobacterium tuberculosis PTP-A. View Source
